Cas no 944-64-9 (2-(naphthalen-1-yl)cyclopropan-1-amine)

• Product Name: 2-(naphthalen-1-yl)cyclopropan-1-amine
• CAS No: 944-64-9
• MF: C₁₃H₁₃N
• MW: 183.249023199081
• CID: 5225571
• PubChem ID: 43810345
• Update Time: 2026-03-07

2-(naphthalen-1-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalen-1-yl-cyclopropylamine
• 2-(naphthalen-1-yl)cyclopropan-1-amine

• Inchi： 1S/C13H13N/c14-13-8-12(13)11-7-3-5-9-4-1-2-6-10(9)11/h1-7,12-13H,8,14H2
• InChI Key： QSBCZQISIPLNNT-UHFFFAOYSA-N
• SMILES： C1(N)CC1C1=C2C(C=CC=C2)=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 2-(naphthalen-1-yl)cyclopropan-1-amine

Comprehensive Overview of 2-(Naphthalen-1-yl)cyclopropan-1-amine (CAS No. 944-64-9): Properties, Applications, and Research Insights

The compound 2-(naphthalen-1-yl)cyclopropan-1-amine (CAS No. 944-64-9) is a structurally unique organic molecule that has garnered significant attention in pharmaceutical and materials science research. This bicyclic amine derivative combines a naphthalene moiety with a strained cyclopropane ring, creating a scaffold with intriguing electronic and steric properties. Its molecular formula C₁₃H₁₃N and molecular weight of 183.25 g/mol make it an interesting target for synthetic chemists exploring novel bioactive compounds or functional materials.

Recent studies highlight the growing importance of cyclopropylamine derivatives in drug discovery, particularly as building blocks for CNS-active pharmaceuticals. The rigid geometry of the cyclopropane ring in 2-(naphthalen-1-yl)cyclopropan-1-amine imposes conformational constraints that can enhance binding affinity to biological targets. Researchers are particularly interested in its potential as a precursor for MAO inhibitors or neurotransmitter analogs, though these applications remain in early investigative stages.

From a synthetic chemistry perspective, the preparation of 944-64-9 typically involves cyclopropanation reactions of appropriate naphthalene precursors. Advanced techniques like asymmetric synthesis have been employed to obtain enantiomerically pure forms, which is crucial given the increasing demand for chiral amines in pharmaceutical development. The compound's lipophilicity (logP ≈ 2.8) and basic amine functionality make it suitable for further derivatization through standard amide coupling or reductive amination reactions.

In materials science, the naphthalene-cyclopropane hybrid structure of this compound shows promise for developing organic semiconductors or fluorescent probes. Its extended π-system combined with the electron-donating amine group creates interesting charge transport properties that are being explored for OLED applications. Computational studies suggest potential utility in molecular electronics, though experimental validation is ongoing.

Analytical characterization of 2-(naphthalen-1-yl)cyclopropan-1-amine typically involves HPLC purity analysis, mass spectrometry, and NMR spectroscopy. The ¹H NMR spectrum displays characteristic signals for the naphthyl protons (7.2-8.2 ppm) and distinct cyclopropyl protons (1.5-2.5 ppm). Modern UPLC-MS methods have been developed for precise quantification in complex matrices, addressing growing needs in metabolite identification studies.

Safety considerations for handling 944-64-9 follow standard laboratory protocols for amine compounds. While not classified as highly hazardous, appropriate PPE including gloves and eye protection is recommended. Storage under inert atmosphere helps maintain stability, as the secondary amine group may be susceptible to oxidative degradation over extended periods.

The commercial availability of 2-(naphthalen-1-yl)cyclopropan-1-amine has increased significantly in recent years, with suppliers offering both research quantities and bulk scale options. Pricing trends reflect growing demand from academic and industrial researchers exploring its potential in medicinal chemistry and material science applications. Custom isotope-labeled versions (e.g., ¹³C or ¹⁵N) are becoming available for specialized tracer studies.

Future research directions for this compound likely include exploration as a pharmacophore in GPCR-targeted drugs and investigation of its photophysical properties for sensing applications. The unique spatial arrangement of its molecular components continues to inspire innovative applications across multiple scientific disciplines, making CAS 944-64-9 a compound worth watching in coming years.